Cas no 2411296-42-7 (2-Chloro-N-[1-(cyclopropylmethyl)pyrrolidin-3-yl]acetamide)

• Product Name: 2-Chloro-N-[1-(cyclopropylmethyl)pyrrolidin-3-yl]acetamide
• CAS No: 2411296-42-7
• MF: C₁₀H₁₇ClN₂O
• MW: 216.707781553268
• CID: 5902752
• PubChem ID: 146085954
• Update Time: 2025-06-08

2-Chloro-N-[1-(cyclopropylmethyl)pyrrolidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z1562139126
• 2-Chloro-N-[1-(cyclopropylmethyl)pyrrolidin-3-yl]acetamide
• 2411296-42-7
• EN300-7472503

• Inchi： 1S/C10H17ClN2O/c11-5-10(14)12-9-3-4-13(7-9)6-8-1-2-8/h8-9H,1-7H2,(H,12,14)
• InChI Key： VXPGFNUHTKGEIA-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCN(C1)CC1CC1)=O

Computed Properties

• Exact Mass: 216.1029409g/mol
• Monoisotopic Mass: 216.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Chloro-N-[1-(cyclopropylmethyl)pyrrolidin-3-yl]acetamide

Comprehensive Overview of 2-Chloro-N-[1-(cyclopropylmethyl)pyrrolidin-3-yl]acetamide (CAS No. 2411296-42-7)

2-Chloro-N-[1-(cyclopropylmethyl)pyrrolidin-3-yl]acetamide (CAS No. 2411296-42-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This molecule features a cyclopropylmethyl group attached to a pyrrolidine ring, which is further functionalized with a chloroacetamide moiety. Such structural characteristics make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their versatility in drug discovery. Researchers are particularly interested in 2-Chloro-N-[1-(cyclopropylmethyl)pyrrolidin-3-yl]acetamide due to its potential applications in targeting neurological and metabolic disorders. The cyclopropyl group, known for its conformational rigidity, enhances the compound's binding affinity to biological targets, making it a promising candidate for further pharmacological studies.

From a synthetic chemistry perspective, CAS No. 2411296-42-7 exemplifies the growing trend toward scaffold diversification in medicinal chemistry. Its chloroacetamide functionality allows for facile derivatization, enabling researchers to explore a wide range of structural analogs. This adaptability aligns with current industry efforts to develop fragment-based drug design strategies, where small molecular fragments are optimized for enhanced potency and selectivity.

The compound's stability under various conditions has also made it a subject of interest in green chemistry initiatives. With increasing focus on sustainable synthesis methods, 2-Chloro-N-[1-(cyclopropylmethyl)pyrrolidin-3-yl]acetamide serves as a model for optimizing reaction yields while minimizing environmental impact. Its compatibility with catalytic processes and microwave-assisted synthesis further underscores its relevance in modern laboratory practices.

Another area where CAS No. 2411296-42-7 has shown promise is in agrochemical innovation. The pyrrolidine core is a common motif in herbicides and fungicides, and the introduction of the cyclopropylmethyl group could lead to improved efficacy and reduced toxicity. This aligns with global trends toward developing safer, more targeted crop protection agents to address food security challenges.

Analytical characterization of 2-Chloro-N-[1-(cyclopropylmethyl)pyrrolidin-3-yl]acetamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is critical for its applications in high-value research. The compound's spectral data has been extensively documented, facilitating its adoption in academic and industrial settings.

Looking ahead, the exploration of CAS No. 2411296-42-7 is expected to expand into emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its reactive chloroacetamide group positions it as a potential warhead in these cutting-edge therapeutic modalities, which are revolutionizing drug discovery by enabling targeted protein degradation.

In summary, 2-Chloro-N-[1-(cyclopropylmethyl)pyrrolidin-3-yl]acetamide represents a compelling case study in the intersection of structural complexity and functional utility. Its multifaceted applications across pharmaceuticals, agrochemicals, and synthetic methodology development make it a compound of enduring scientific and commercial interest. As research continues to uncover new possibilities for this molecule, its role in addressing some of the most pressing challenges in chemistry and biology is likely to grow even more prominent.